Cas no 2490404-69-6 (3-Trifluoromethanesulfonylazetidine)

• Product Name: 3-Trifluoromethanesulfonylazetidine
• CAS No: 2490404-69-6
• MF: C₄H₆F₃NO₂S
• MW: 189.156150341034
• MDL: MFCD32852676
• CID: 5671070
• PubChem ID: 155820982
• Update Time: 2025-08-04

3-Trifluoromethanesulfonylazetidine Chemical and Physical Properties

Names and Identifiers

• 2490404-69-6
• EN300-27113837
• 3-trifluoromethanesulfonylazetidine
• Azetidine, 3-[(trifluoromethyl)sulfonyl]-
• 3-Trifluoromethanesulfonylazetidine

• MDL： MFCD32852676
• Inchi： 1S/C4H6F3NO2S/c5-4(6,7)11(9,10)3-1-8-2-3/h3,8H,1-2H2
• InChI Key： ZQQPJYPMJBQASC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 189.00713409g/mol
• Monoisotopic Mass: 189.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 242.5±40.0 °C(Predicted)
• pka: 7.51±0.40(Predicted)

Additional information on 3-Trifluoromethanesulfonylazetidine

Comprehensive Overview of 3-Trifluoromethanesulfonylazetidine (CAS No. 2490404-69-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical intermediates, 3-Trifluoromethanesulfonylazetidine (CAS No. 2490404-69-6) has emerged as a compound of significant interest. This specialized chemical, characterized by its trifluoromethanesulfonyl (triflyl) group attached to an azetidine ring, offers unique reactivity and stability, making it invaluable in synthetic applications. Researchers and industry professionals frequently search for terms like "3-Trifluoromethanesulfonylazetidine synthesis", "CAS 2490404-69-6 applications", and "azetidine derivatives in drug discovery", reflecting its growing relevance.

The molecular structure of 3-Trifluoromethanesulfonylazetidine combines the compact, strained ring of azetidine with the electron-withdrawing properties of the triflyl group. This combination enhances its utility as a building block in medicinal chemistry, particularly in the design of protease inhibitors and other bioactive molecules. Recent trends in AI-driven drug discovery and high-throughput screening have further amplified demand for such tailored intermediates, as they enable rapid optimization of lead compounds.

From a synthetic perspective, 3-Trifluoromethanesulfonylazetidine is often employed in nucleophilic substitution reactions, where the trifluoromethanesulfonyl moiety acts as an excellent leaving group. Its CAS registry number (2490404-69-6) is frequently referenced in patent literature, underscoring its role in proprietary pharmaceutical formulations. Queries such as "triflyl-azetidine reactivity" and "CAS 2490404-69-6 safety data" dominate academic and industrial databases, highlighting the need for precise handling and application guidelines.

Environmental and regulatory considerations are also critical when discussing 3-Trifluoromethanesulfonylazetidine. While not classified as hazardous under current standards, its fluorinated components warrant careful disposal practices to align with green chemistry principles. The compound’s stability under physiological conditions makes it a candidate for prodrug development, a topic gaining traction in targeted therapy research.

In conclusion, 3-Trifluoromethanesulfonylazetidine (CAS No. 2490404-69-6) represents a versatile tool for modern chemists, bridging gaps between synthetic efficiency and molecular innovation. Its integration into peptide mimetics and small-molecule libraries continues to inspire advancements in both academic and industrial settings, solidifying its position as a cornerstone of contemporary organic synthesis.